5-Chloro-1,2-dihydropyrimido[5,4-e][1,2,4]triazine
Overview
Description
Synthesis Analysis
The synthesis of similar compounds involves the condensation of 6-hydrazinyluracil with different aromatic aldehydes to give the hydrazones followed by nitrosation with HNO2 then intramolecular cyclization . Another method involves the reaction of hydrazones with dimethylformamide-dimethylacetal (DMF-DMA), DMF-DMA in the presence of DMF or by refluxing the hydrazinyluracil with DMF-DMA in the presence of DMF directly .Molecular Structure Analysis
The molecular structure of similar compounds has been fully characterized using IR, multinuclear NMR spectroscopy, elemental analysis, and high-resolution mass spectrometry . Some compounds were further verified using single-crystal X-ray analysis .Chemical Reactions Analysis
Triazines and tetrazines undergo a variety of organic transformations, including electrophilic addition, coupling, nucleophilic displacement, and intramolecular cyclization .Scientific Research Applications
Chemical Transformation and Synthesis
5-Chloro-1,2-dihydropyrimido[5,4-e][1,2,4]triazine is involved in various chemical transformations and synthesis processes. For instance, Brown and Sugimoto (1971) described the transformation of 7-chloro-1,2-dihydropyrimido[5,4-e]-as-triazine into 5,7-disubstituted-pyrimidotriazines. This process involves reactions with different nucleophiles, leading to the formation of various pyrimidotriazines, demonstrating the compound's versatility in chemical synthesis (Brown & Sugimoto, 1971).
Novel Heterocyclic Systems
The compound has been utilized in creating novel heterocyclic systems. Clark, Varvounis, and Bakavoli (1986) synthesized derivatives of imidazo[1′,2′:1,6]pyrimido[5,4-d][1,2,3]triazine, showcasing the compound's role in developing new heterocyclic structures (Clark, Varvounis, & Bakavoli, 1986).
Synthesis of Pyrimido Tetrazolo Triazines
Noorolahian and Shiri (2015) demonstrated the synthesis of derivatives of pyrimido[5,4-e]tetrazolo[5,1-c][1,2,4]triazine, further emphasizing the compound's utility in creating complex heterocyclic systems (Noorolahian & Shiri, 2015).
Applications in Magnetic Behavior Studies
This compound derivatives have also been applied in the study of magnetic behaviors. Uysal and Koç (2010) synthesized dendrimeric melamine cored [salen/salophFe(III)] and [salen/salophCr(III)] capped complexes, using triazine derivatives, to study their magnetic properties (Uysal & Koç, 2010).
Environmental Applications
In the environmental sector, the compound has been examined for its role in microbial transformation. Mulbry (1994) reported on an enzyme in Rhodococcus corallinus that transforms s-triazine compounds, indicating potential environmental applications, especially in biodegradation and bioremediation processes (Mulbry, 1994).
Properties
IUPAC Name |
5-chloro-1,2-dihydropyrimido[5,4-e][1,2,4]triazine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4ClN5/c6-4-3-5(9-1-8-4)11-10-2-7-3/h1-2H,(H,7,10)(H,8,9,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGKFADMOQZGHCS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC2=C(NN1)N=CN=C2Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4ClN5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80324655 | |
Record name | 5-chloro-1,2-dihydropyrimido[5,4-e][1,2,4]triazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80324655 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.57 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
91115-01-4 | |
Record name | NSC407412 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=407412 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5-chloro-1,2-dihydropyrimido[5,4-e][1,2,4]triazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80324655 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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